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Compound of Interest

Compound Name: 2-Ethynylpyridine

Cat. No.: B158538 Get Quote

Essential Safety and Handling Guide for 2-
Ethynylpyridine
This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of 2-Ethynylpyridine. It is intended for researchers, scientists, and

professionals in drug development to ensure safe laboratory practices.

Hazard Identification and Physical Properties
2-Ethynylpyridine is a combustible liquid that can cause serious skin, eye, and respiratory

irritation.[1][2][3] Understanding its physical and chemical properties is crucial for safe handling.

Table 1: Hazard Summary

Hazard Type Description Citations

Flammability Combustible Liquid [3][4][5]

Health Hazards

Causes serious eye irritation,

skin irritation, and may cause

respiratory irritation.

[1][2][3]

Symptoms of Overexposure

May include headache,

dizziness, tiredness, nausea,

and vomiting.

[3][4]
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Table 2: Physical and Chemical Properties

Property Value Citations

CAS Number 1945-84-2 [4][5]

Molecular Formula C₇H₅N [2][3]

Molecular Weight 103.12 g/mol [2][3]

Appearance Colorless to Brown Liquid [3]

Boiling Point 85 °C / 12 mmHg [6]

Density 1.021 g/mL at 25 °C [6]

Flash Point 76 °C / 168.8 °F [4]

Refractive Index n20/D 1.56 [6]

Storage Temperature 2-8°C (Refrigerated) [6]

Operational and Disposal Plans
A systematic approach to handling, storage, and disposal is mandatory to minimize risk.

Personal Protective Equipment (PPE)
The use of appropriate PPE is the primary defense against exposure.[7] All eye and face

protection should comply with OSHA regulations in 29 CFR 1910.133 or European Standard

EN166.[4]

Table 3: Required Personal Protective Equipment
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Area Required PPE
Specifications and Best
Practices

Eyes/Face Safety Goggles, Face Shield

Chemical splash goggles are

required.[4][7] A face shield

must be worn over goggles

during operations with a high

risk of splashing.[7]

Skin
Chemical-Resistant Gloves,

Lab Coat

Wear appropriate chemical-

resistant gloves (e.g., nitrile)

and protective clothing to

prevent skin exposure.[2][4][5]

Respiratory Ventilated Area / Respirator

Always handle in a well-

ventilated area or a chemical

fume hood.[1][2] If engineering

controls are insufficient, an

approved respirator must be

used.[5]

Step-by-Step Handling and Storage Protocol
Engineering Controls:

Ventilation: Always use this chemical within a certified chemical fume hood to maintain

airborne levels as low as possible.[1][5]

Inert Atmosphere: For prolonged storage or reactions, handling and storing under an inert

gas like nitrogen or argon is recommended.[2][5]

Eye Wash Stations: Ensure that safety showers and eyewash stations are easily accessible

in the immediate work area.

Safe Handling Procedure:

Preparation: Before use, inspect the container for any damage or leaks. Ensure all

necessary PPE is clean, available, and worn correctly.
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Location: Perform all manipulations inside a chemical fume hood.

Avoidance: Avoid all personal contact, including inhalation of vapors and contact with skin

and eyes.[1][4]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[4]

[5] Use only spark-proof tools and explosion-proof equipment.[4]

Hygiene: Do not eat, drink, or smoke in the work area.[1] Wash hands thoroughly after

handling.[1][5]

Storage Protocol:

Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][4]

Temperature: Store in a refrigerator at 2-8°C.[6]

Incompatibilities: Keep away from incompatible materials such as acids and oxidizing

agents.[4]

Labeling: Ensure all containers are clearly labeled.[1]

Emergency and First Aid Procedures
Immediate response is critical in the event of an exposure.

Table 4: First Aid Measures
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Exposure Route First Aid Protocol Citations

Eye Contact

Immediately rinse with plenty

of water for at least 15

minutes, including under the

eyelids. Seek immediate

medical attention.

[2][3][4]

Skin Contact

Wash off immediately with

plenty of soap and water for at

least 15 minutes. Remove

contaminated clothing. Get

medical attention if irritation

persists.

[3][4][5]

Inhalation

Move the person to fresh air. If

breathing is difficult or stops,

provide artificial respiration.

Seek medical attention if

symptoms occur.

[3][4][5]

Ingestion

Do NOT induce vomiting.[4]

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Seek

immediate medical attention.

[2][4]

Spill and Disposal Plan
Spill Cleanup:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Ignition Sources: Remove all sources of ignition (flames, sparks, hot surfaces).[4]

Containment: For a small spill, use a non-combustible absorbent material like sand, earth, or

vermiculite to soak up the product.[1][4]
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Collection: Collect the absorbed material and place it into a suitable, sealed, and labeled

container for disposal.[1][4]

Decontamination: Clean the spill area thoroughly.

Waste Disposal:

Disposal of 2-Ethynylpyridine and its container must be done through an approved waste

disposal plant.[3][4]

This material is considered hazardous waste.[4] Chemical waste generators must consult

and comply with all local, regional, and national hazardous waste regulations.[4]

Do not empty into drains or release into the environment.[2][4]

Safe Handling Workflow
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Caption: Logical workflow for the safe handling of 2-Ethynylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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